Cas no 175276-77-4 (3H-1,2,4-Triazole-3-thione,5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-
• CAS No: 175276-77-4
• MF: C₁₀H₅F₆N₃S
• MW: 313.222221136093
• MDL: MFCD00052515
• CID: 111948
• PubChem ID: 2736184
• Update Time: 2025-10-28

3H-1,2,4-Triazole-3-thione,5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-
• 5-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-(2H)-THIONE
• 5-[3,5-Bis(trifluoroMethyl)phenyl]-1,2,4-triazole-3(2H)-thione
• 5-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazole-3(2H)thione
• 5-[3,5-di(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-thiol
• Bistrifluoromethylphenyltriazolethione
• 5-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3(2H)-thione
• 3-[3,5-Bis(trifluoromethyl)phenyl]-4,5-dihydro-5-thioxo-1H-1,2,4-triazole
• MFCD03618466
• CS-0328509
• 3-[3,5-bis(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione
• DTXSID401146548
• LZZXOKHNNFOHDU-UHFFFAOYSA-N
• SCHEMBL5636507
• 5-(3,5-bis-trifluoromethyl-phenyl)-4h-[1,2,4]triazole-3-thiol
• PS-7075
• 3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazole-5(4H)-thione
• MFCD00052515
• Maybridge4_004289
• HMS1533C21
• 5-[3,5-Bis(trifluoromethyl)phenyl]-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 175276-77-4
• BRD-K92904700-001-01-8
• CCG-255138
• 5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-1,2,4-triazole-3-thione
• 5-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-thiol
• A811979
• FT-0619892
• AKOS024388183
• 5-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazole-3(2H)thione97%
• 5-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazole-3(2H)thione 97%
• 5-[3,5-Bis(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione97%
• 5-[3,5-Bis(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione 97%
• 5-[3,5-Bis(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• DB-044169

• MDL： MFCD00052515
• Inchi： 1S/C10H5F6N3S/c11-9(12,13)5-1-4(7-17-8(20)19-18-7)2-6(3-5)10(14,15)16/h1-3H,(H2,17,18,19,20)
• InChI Key： LZZXOKHNNFOHDU-UHFFFAOYSA-N
• SMILES： S=C1NNC(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=N1

Computed Properties

• Exact Mass: 313.01100
• Monoisotopic Mass: 313.01083732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Melting Point: 280 °C
• PSA: 76.56000
• LogP: 4.17190

3H-1,2,4-Triazole-3-thione,5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3H-1,2,4-Triazole-3-thione,5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-

3H-1,2,4-Triazole-3-thione,5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro (CAS No. 175276-77-4)

The compound 3H-1,2,4-Triazole-3-thione,5-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro (CAS No. 175276-77-4) is a heterocyclic compound with a triazole-thione core and a substituted phenyl group. This structure makes it a versatile molecule with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The triazole-thione moiety is known for its ability to form stable complexes with metal ions, which has been exploited in the development of coordination polymers and catalysts.

Recent studies have highlighted the antimicrobial properties of this compound. Researchers have found that the trifluoromethyl-substituted phenyl group enhances the molecule's lipophilicity and stability, making it an effective agent against a wide range of bacterial and fungal pathogens. This finding has opened new avenues for its use in developing novel antimicrobial agents that could address the growing issue of antibiotic resistance.

In the field of catalysis, 3H-1,2,4-Triazole-3-thione derivatives have shown promise as ligands for transition metal catalysts. The nitrogen atoms in the triazole ring can coordinate with metal centers, facilitating catalytic reactions such as hydrogenation and oxidation. A 2023 study published in *Nature Catalysis* demonstrated that this compound can significantly enhance the efficiency of palladium-catalyzed cross-coupling reactions under mild conditions.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the triazole-thione core followed by substitution reactions to introduce the trifluoromethyl-substituted phenyl group. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are valuable for pharmacological studies.

From a materials science perspective, this compound has been investigated for its potential in creating self-healing polymers. The triazole-thione group can undergo reversible covalent bond formation under certain conditions, making it a candidate for dynamic materials that can repair themselves upon damage. This property has attracted interest from industries such as aerospace and electronics.

In terms of environmental applications, studies have shown that this compound can act as a scavenger for reactive oxygen species (ROS). ROS are harmful byproducts of various industrial processes and are linked to oxidative stress in biological systems. By neutralizing ROS efficiently, this compound could find use in pollution control technologies and as an additive in industrial processes to mitigate oxidative damage.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 175276-77-4 to improve yield and reduce costs. Green chemistry approaches are being explored to minimize waste and energy consumption during production. Additionally, preclinical studies are underway to evaluate its safety and efficacy as a therapeutic agent.

In conclusion, 3H-1,2,4-Triazole-3-thione, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from medicine to materials science, making it a valuable compound for both academic and industrial pursuits.